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Compound of Interest

Compound Name: 2-Hydroxybutanenitrile

Cat. No.: B1294457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxybutanenitrile, a
versatile chemical intermediate. It covers its nomenclature, chemical structure,
physicochemical properties, and a detailed experimental protocol for its synthesis.

Synonyms and Identifiers

2-Hydroxybutanenitrile is known by several names in scientific literature and chemical

databases. A comprehensive list of its synonyms and identifiers is provided in Table 1 for easy
reference.
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Identifier Type Value

IUPAC Name 2-hydroxybutanenitrile[1]

2-Hydroxybutyronitrile, Propionaldehyde
Common Synonyms

cyanohydrin

CAS Number 4476-02-2[2]

Molecular Formula C4H7NO[1]

SMILES CCC(C#N)O[1]

nch INChl=1S/C4H7NO/c1-2-4(6)3-
5/h4,6H,2H2,1H3[1]

InChlKey NHSSTOSZJANVEV-UHFFFAOYSA-N[1]

Chemical Structure

2-Hydroxybutanenitrile is a simple aliphatic nitrile possessing a hydroxyl group on the carbon
atom adjacent to the nitrile functionality. This bifunctional nature makes it a valuable precursor
in organic synthesis.
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Preparation

Dissolve Sodium Bisulfite in Water

Cool Propanal and Sodium Cyanide Solutions to 0°C

Reagtion

Add Propanal to Bisulfite Solution

Add Sodium Cyanide Solution

Stir at 0°C for 2 hours

Work-up and Purification

Decant Supernatant

l

Extract with Ethyl Ether

'

Wash with Brine

'

Dry with MgSOa

\ 4

Remove Ether via Rotary Evaporation

l

Acidify with HCI

l

Distill to Obtain Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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